N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(4-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C15H21ClN2O/c1-11-5-7-18(8-6-11)10-15(19)17-13-4-3-12(2)14(16)9-13/h3-4,9,11H,5-8,10H2,1-2H3,(H,17,19)
• InChI Key: LYTLQHYBWVAUAW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=CC(=C(C=C2)C)Cl
• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide, also known as CMAP, is a chemical compound used in scientific research for its pharmacological properties. CMAP is a derivative of acetaminophen and belongs to the class of piperidine compounds. It has been found to have potential therapeutic effects on various medical conditions, including pain, inflammation, and neurological disorders.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are responsible for pain and inflammation. N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide has also been shown to modulate the activity of ion channels, such as the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), in animal models of inflammation. N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide in lab experiments is its relatively low toxicity compared to other compounds with similar pharmacological properties. N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide is also relatively easy to synthesize and purify. However, one of the limitations of using N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide. One potential direction is the development of N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide derivatives with improved pharmacological properties, such as increased solubility and potency. Another direction is the investigation of the potential use of N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide in the treatment of neurological disorders, such as multiple sclerosis and epilepsy. Additionally, the role of N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide in modulating ion channels, such as TRPV1, could be further studied to gain a better understanding of its mechanism of action.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide involves the reaction between 4-methyl-1-piperidinecarboxylic acid and 3-chloro-4-methylphenylacetyl chloride in the presence of a base, such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide has been extensively studied in scientific research for its pharmacological properties. It has been found to have analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperidinyl)acetamide has also been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.